N-(4-ethoxy-2-nitrophenyl)-2,6-dinitro-4-(trifluoromethyl)aniline

• IUPAC Name: N-(4-ethoxy-2-nitrophenyl)-2,6-dinitro-4-(trifluoromethyl)aniline
• InChI: InChI=1S/C15H11F3N4O7/c1-2-29-9-3-4-10(11(7-9)20(23)24)19-14-12(21(25)26)5-8(15(16,17)18)6-13(14)22(27)28/h3-7,19H,2H2,1H3
• InChI Key: UFCMFINZZMNXSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)NC2=C(C=C(C=C2[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C15H11F3N4O7
• Molecular Weight: 416.27 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of nitro groups could make the molecule polar, and the ethoxy group could provide some steric hindrance. The trifluoromethyl group is electron-withdrawing, which could affect the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The nitro groups are electron-withdrawing, which could make the compound susceptible to nucleophilic attack. The ethoxy group could potentially be replaced by other groups in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of nitro groups could increase the compound’s polarity, affecting its solubility in different solvents. The compound’s melting and boiling points would depend on the strength of the intermolecular forces.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a particular chemical reaction), it’s difficult to predict the compound’s mechanism of action.

Safety and Hazards

As with any chemical compound, handling “N-(4-ethoxy-2-nitrophenyl)-2,6-dinitro-4-(trifluoromethyl)aniline” would require appropriate safety precautions. The compound’s specific safety and hazard information would depend on its physical and chemical properties.